![molecular formula C19H16ClFN2OS B2716244 3-((2-Chloro-6-fluorobenzyl)thio)-6-(4-ethoxyphenyl)pyridazine CAS No. 896054-60-7](/img/structure/B2716244.png)
3-((2-Chloro-6-fluorobenzyl)thio)-6-(4-ethoxyphenyl)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-((2-Chloro-6-fluorobenzyl)thio)-6-(4-ethoxyphenyl)pyridazine is a chemical compound that has been studied in the field of scientific research for its potential applications in various areas.
Scientific Research Applications
Synthesis of Anticancer Compounds
Research indicates the potential of compounds related to "3-((2-Chloro-6-fluorobenzyl)thio)-6-(4-ethoxyphenyl)pyridazine" in the synthesis of anticancer agents. For example, the synthesis of fluoro substituted benzo[b]pyran derivatives has shown anti-lung cancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005). These compounds, through various synthetic pathways, yield derivatives with considerable biological properties, including anti-tumor and anti-inflammatory activities, as demonstrated in studies involving triazole pyridazine derivatives (Sallam et al., 2021).
Herbicidal Activities
Additionally, the compound's derivatives have found use in the development of herbicidal agents. Novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives synthesized for this purpose exhibit equal or higher herbicidal activities against dicotyledonous plants compared to commercial bleaching herbicides (Xu et al., 2008). This suggests their potential application in agricultural settings to control unwanted vegetation.
Antimicrobial Activities
The synthesis and evaluation of novel heterocyclic compounds containing "3-((2-Chloro-6-fluorobenzyl)thio)-6-(4-ethoxyphenyl)pyridazine" have shown promising antimicrobial activities. Some compounds have demonstrated high activities against various bacterial strains, indicating their potential as antibacterial agents. For instance, the synthesis of new imidazolyl acetic acid derivatives with anti-inflammatory and analgesic activities also exhibited significant antimicrobial properties (Khalifa & Abdelbaky, 2008).
Development of Imaging Agents
Moreover, research into the development of imaging agents for myocardial perfusion imaging with PET (Positron Emission Tomography) has utilized analogs of pyridazine derivatives. The synthesized compounds, characterized and evaluated as potential MPI agents, have shown high heart uptake and low background uptake in animal models, suggesting their applicability in diagnosing and monitoring cardiac conditions (Mou et al., 2012).
properties
IUPAC Name |
3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-(4-ethoxyphenyl)pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClFN2OS/c1-2-24-14-8-6-13(7-9-14)18-10-11-19(23-22-18)25-12-15-16(20)4-3-5-17(15)21/h3-11H,2,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTHGAXAWYXYHDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((2-Chloro-6-fluorobenzyl)thio)-6-(4-ethoxyphenyl)pyridazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.